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Compound of Interest

Compound Name: PTP Inhibitor IV

Cat. No.: B1663055

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the effective use of PTP Inhibitor IV, a potent and
reversible inhibitor of protein tyrosine phosphatases (PTPs).

Protein tyrosine phosphatases are a critical family of enzymes that regulate a wide array of
cellular processes, including cell growth, differentiation, and metabolism, by dephosphorylating
tyrosine residues on proteins.[1][2] The dysregulation of PTP activity has been implicated in
numerous diseases, making PTP inhibitors valuable tools for both basic research and
therapeutic development.[3][2] PTP Inhibitor IV, in particular, has been shown to inhibit several
PTPs, including SHP-2, PTP1B, and DUSP14, thereby impacting various signaling pathways.

[41051[6]17]

Physicochemical and Inhibitory Properties

PTP Inhibitor 1V, also known as bis(4-Trifluoromethylsulfonamidophenyl)-1,4-
diisopropylbenzene, is a small molecule inhibitor with the following properties:[8]
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Property Value Reference
CAS Number 329317-98-8 [8]
Molecular Formula C26H26F6N204S2 [71[8]
Molecular Weight 608.6 g/mol [718]
Appearance White to off-white solid

Purity >95% (HPLC) [4][8]

Inhibitory Activity (ICso)

PTP Inhibitor IV demonstrates inhibitory activity against a range of protein tyrosine

phosphatases:

Phosphatase ICs0 (M) Reference
SHP-2 1.8 [51[6][7]
PTP1B 2.5 [51[61[7]
DUSP14 5.21 [5][6]
PTP-B 6.4 [S161[7]
PTP-u 6.7 [51[6][7]
PTP-¢ 8.4 [51[61[7]
PTP-Meg-2 13 [51[61[7]
PTP-0 20 (516171

Solubility and Preparation of Stock Solutions

Proper dissolution and storage of PTP Inhibitor IV are crucial for maintaining its activity and
ensuring experimental reproducibility.
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Solvent Solubility Reference

25 mg/mL (41.07 mM) 225

DMSO mg/mL (369.7 mM) with [7115]
sonication

DMF 30 mg/mL [7]

Ethanol 25 mg/mL [7]

Acetonitrile (ACN) Soluble [4]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [7]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

e Weighing: Accurately weigh out the desired amount of PTP Inhibitor IV powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 0.6086 mg of the inhibitor.

» Dissolution: Add the appropriate volume of high-purity DMSO to the inhibitor powder. To
continue the example, add 100 pyL of DMSO.

e Mixing: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming (e.qg.,
in a 37°C water bath) and sonication can be used to aid dissolution if necessary.[5]

o Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[6]
Before use, equilibrate the solution to room temperature and ensure no precipitate has
formed.[4]

Experimental Protocols
In Vitro Kinase Assay to Assess PTP Inhibition

This protocol describes a general method to evaluate the inhibitory effect of PTP Inhibitor IV
on a specific protein tyrosine phosphatase in a cell-free system.
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Preparation
Prepare PTP Inhibitor IV Dilutions Prepare Recombinant PTP Enzyme Prepare Phosphorylated Substrate
Regction

Incubate Enzyme with Inhibitor

Add Substrate to Initiate Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [PTP Inhibitor IV: Comprehensive Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663055#ptp-inhibitor-iv-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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